Cas no 83493-15-6 (Benzene,1-chloro-2-[[2-methyl-2-(4-methylphenyl)propoxy]methyl]-4-phenoxy-)

• Product Name: Benzene,1-chloro-2-[[2-methyl-2-(4-methylphenyl)propoxy]methyl]-4-phenoxy-
• CAS No: 83493-15-6
• MF: C₂₄H₂₅ClO₂
• MW: 380.907106161118
• CID: 723238
• PubChem ID: 3068486
• Update Time: 2025-04-19

Benzene,1-chloro-2-[[2-methyl-2-(4-methylphenyl)propoxy]methyl]-4-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-2-[[2-methyl-2-(4-methylphenyl)propoxy]methyl]-4-phenoxy-
• 1-Chloro-2-((2-(4-methylphenyl)-2-methylpropoxy)methyl)-4-phenoxybenze ne
• 1-chloro-2-[[2-methyl-2-(4-methylphenyl)propoxy]methyl]-4-phenoxybenzene
• SCHEMBL10835578
• Benzene, 1-chloro-2-((2-(4-methylphenyl)-2-methylpropoxy)methyl)-4-phenoxy-
• 83493-15-6
• DTXSID80232387
• 1-Chloro-2-((2-(4-methylphenyl)-2-methylpropoxy)methyl)-4-phenoxybenzene

• Inchi： 1S/C24H25ClO2/c1-18-9-11-20(12-10-18)24(2,3)17-26-16-19-15-22(13-14-23(19)25)27-21-7-5-4-6-8-21/h4-15H,16-17H2,1-3H3
• InChI Key： ALEXTXSVFVEMAX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1COCC(C)(C)C1C=CC(C)=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 380.154308
• Monoisotopic Mass: 380.154308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• XLogP3: 6.9

Experimental Properties

• Density: 1.125
• Boiling Point: 470.6°C at 760 mmHg
• Flash Point: 127.6°C
• Refractive Index: 1.573